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Abstract

Englerin A, a sesquiterpene natural product, has garnered significant attention within the
scientific community for its potent and selective activation of Transient Receptor Potential
Canonical 4 (TRPC4) and TRPC5 channels. This technical guide provides a comprehensive
overview of Englerin A's mechanism of action, presenting key quantitative data, detailed
experimental protocols, and visual representations of the associated signaling pathways. Its
unique ability to induce calcium-dependent cell death in cancer cells expressing these
channels positions Englerin A as a valuable tool for research and a potential starting point for
novel therapeutic strategies, particularly in the context of renal cell carcinoma.

Introduction

Isolated from the bark of the East African plant Phyllanthus engleri, (-)-Englerin A has emerged
as a highly efficient, fast-acting, and direct stimulator of TRPC4 and TRPC5 channels[1]. These
channels are non-selective cation channels that play crucial roles in various physiological
processes. The activation of TRPC4 and TRPC5 by Englerin A leads to a significant influx of
calcium ions (Ca2+), ultimately triggering apoptosis in susceptible cells[2][3]. This document

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b16139713#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/25707820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7116557/
https://www.benchchem.com/pdf/Englerin_A_A_Potent_Activator_of_TRPC4_TRPC5_Channels_with_Selective_Anti_Cancer_Activity.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16139713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

serves as an in-depth resource for professionals in research and drug development, offering
detailed insights into the pharmacology and experimental application of Englerin A.

Quantitative Data: Potency and Efficacy

Englerin A exhibits impressive potency in the nanomolar range for both TRPC4 and TRPC5
channels. The following tables summarize the key quantitative data gathered from various
studies.

Table 1: Potency of Englerin A on TRPC4 and TRPC5 Channels

Channel Cell Line Assay Type Parameter Value (nM) Reference
HEK 293
~ Calcium
TRPC4 (overexpressi EC50 11.2 [2][4]
Influx
ng)
HEK 293
~ Calcium
TRPC5 (overexpressi EC50 7.6 [2][4]
Influx
ng)
A498 Calcium
TRPC4 EC50 10 [2][4]

(endogenous)  Influx

Table 2: Effect of Englerin A on Cell Viability
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. Channel
Cell Line . Treatment Parameter Value (nM) Reference
Expression
A498 (Renal ) 7.5(n 1.8
) TRPC4 (-)-Englerin A I1C50 [2]
Carcinoma) mM CacCl2)
A498 (Renal ] 77.7 (in 180
) TRPC4 (-)-Englerin A IC50 [2]
Carcinoma) UM CaCl2)
HEK 293 ] Not specified,
] (-)-Englerin A
(overexpressi TRPC4 ah) IC50 potent [2]
ng TRPC4) suppression
HEK 293 ] Not specified,
] (-)-Englerin A
(overexpressi  TRPC5 an) IC50 potent [2]
ng TRPC5) suppression

Table 3: Selectivity Profile of Englerin A

Channel Effect Concentration Reference
TRPC6 No response Not specified [2]
TRPM2 No response Not specified [2]
TRPV4 No response Not specified [2]
TRPAL Weak inhibition IC50 in 3-4 uM range [5]
TRPV3 Weak inhibition IC50 in 3-4 uM range [5]
TRPMS8 Weak inhibition IC50 in 3-4 uM range [5]

Mechanism of Action

Englerin A directly binds to and activates TRPC4 and TRPCS5 channels, which are calcium-
permeable non-selective cation channels[1][2]. The binding site is thought to be on the
extracellular side of the channel or accessible from the outer leaflet of the plasma membrane[1]
[2]. Recent cryo-EM structures have revealed that Englerin A binds to a conserved lipid binding
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site between the transmembrane domains of adjacent TRPCS5 subunits[6][7]. This binding
induces a conformational change in the channel, leading to its opening.

The activation of these channels results in a rapid and sustained influx of Ca2+ into the cell[2]
[5]. This sudden increase in intracellular calcium concentration disrupts cellular homeostasis
and triggers downstream signaling cascades that culminate in apoptotic cell death[2][3]. The
expression level of TRPC4 has been shown to be a critical determinant of a cancer cell line's
sensitivity to Englerin A[3][5].
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Englerin A mechanism of action.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the
effects of Englerin A on TRPC4 and TRPC5 channels.

Intracellular Calcium Imaging

This protocol is used to measure changes in intracellular calcium concentration upon Englerin
A application.

Materials:
o HEK 293 cells transiently transfected with human TRPC4 or TRPC5 expression plasmids.
o A498 renal carcinoma cells (endogenously expressing TRPC4).

e Fura-2 AM or Calcium 6 Assay Kit.
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e Pluronic F-127.

o Extracellular solution (e.g., Tyrode's solution) containing 1.5 mM Ca2+.

e Englerin A stock solution in DMSO.

Procedure:

e Cell Culture and Transfection: Culture cells in appropriate media. For HEK 293 cells,
transfect with TRPC4 or TRPC5 plasmids using a suitable transfection reagent. Allow 24-48
hours for protein expression.

e Dye Loading: Incubate cells with Fura-2 AM (e.g., 2-5 uM) and a similar concentration of
Pluronic F-127 in extracellular solution for 30-60 minutes at 37°C. Alternatively, use the
Calcium 6 Assay Kit according to the manufacturer's instructions, which typically involves a
2-hour incubation at 37°C[8].

e Washing: Wash the cells with extracellular solution to remove excess dye.

e Imaging: Mount the cells on an inverted fluorescence microscope equipped with a ratiometric
imaging system for Fura-2 (excitation at 340 nm and 380 nm, emission at 510 nm) or a
system compatible with the Calcium 6 dye.

o Baseline Measurement: Record the baseline fluorescence ratio (F340/F380 for Fura-2) or
fluorescence intensity for a few minutes.

o Englerin A Application: Perfuse the cells with the extracellular solution containing the desired
concentration of Englerin A.

o Data Acquisition: Continuously record the fluorescence changes for several minutes to
observe the full response.

» Data Analysis: Calculate the change in fluorescence ratio or intensity over time. The EC50
can be determined by plotting the peak response against the logarithm of the Englerin A
concentration and fitting the data to a Hill equation.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4476799/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16139713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Culture &
Transfection (HEK293)

'

Load with Calcium Indicator
(e.g., Fura-2 AM)

'

Wash to Remove
Excess Dye

'

Mount on Microscope

'

Record Baseline
Fluorescence

'

Apply Englerin A

'

Record Fluorescence
Changes

Data Analysis
(e.g., EC50 calculation)

Click to download full resolution via product page

Calcium imaging experimental workflow.
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Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion currents flowing through TRPC4/5 channels upon

activation by Englerin A.

Materials:

HEK 293 cells expressing TRPC4 or TRPC5, or A498 cells.
Patch-clamp amplifier and data acquisition system.

Glass micropipettes (2-4 MQ resistance).

Extracellular (bath) solution: Normal Tyrode (NT) solution.
Intracellular (pipette) solution.

Englerin A stock solution.

Procedure:

Cell Preparation: Plate cells on coverslips suitable for patch-clamp recording.

Pipette Fabrication: Pull glass capillaries to form micropipettes with a resistance of 2-4 MQ
when filled with the intracellular solution.

Gigaohm Seal Formation: Approach a single cell with the micropipette and apply gentle
suction to form a high-resistance (gigaohm) seal between the pipette tip and the cell
membrane.

Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch
under the pipette tip, achieving the whole-cell configuration.

Voltage-Clamp Recording: Clamp the membrane potential at a holding potential (e.g., -60
mV). Apply voltage ramps (e.g., from -100 mV to +100 mV over a few hundred milliseconds)
at regular intervals (e.g., every 10-20 seconds) to record the current-voltage (I-V)
relationship[2][9].
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Baseline Recording: Record stable baseline currents for a few minutes.
Englerin A Application: Perfuse the bath with a solution containing Englerin A (e.g., 100 nM).

Recording of Englerin A-Evoked Currents: Continue recording during and after Englerin A
application to measure the evoked currents. The characteristic doubly rectifying I-V curve is
a hallmark of TRPC4/5 channels|[8].

Data Analysis: Subtract the baseline current from the Englerin A-evoked current to obtain the
net current. Plot the I-V relationship and analyze the current amplitudes at specific voltages.
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Whole-cell patch-clamp logical flow.
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Cell Viability Assays

These assays are used to quantify the cytotoxic effects of Englerin A.
Materials:

e Cancer cell lines of interest (e.g., A498, A-673).

o 96-well or 384-well cell culture plates.

o Englerin A stock solution.

o Cell viability reagent (e.g., CellTiter-Glo, WST-1).

» Plate reader for luminescence or absorbance.

Procedure:

o Cell Seeding: Plate cells at a suitable density (e.g., 2,000-20,000 cells/well) in multi-well
plates and allow them to adhere overnight.

o Compound Treatment: Treat the cells with a range of concentrations of Englerin A. Include a
vehicle control (e.g., DMSO). For rescue experiments, the TRPCA4/5 inhibitor ML204 (e.g., 50
M) can be co-administered with Englerin A[5][8].

 Incubation: Incubate the cells for a specified period (e.g., 48 hours).

 Viability Measurement: Add the cell viability reagent to each well according to the
manufacturer's protocol.

o Data Reading: Measure the luminescence or absorbance using a plate reader.

» Data Analysis: Normalize the data to the vehicle-treated control cells. Plot the normalized cell
viability against the logarithm of the Englerin A concentration and fit the data to a four-
parameter Hill equation to determine the IC50 value.

Conclusion
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Englerin A is a powerful and specific pharmacological tool for studying the function of TRPC4
and TRPC5 channels. Its ability to induce potent, calcium-dependent cell death in cancer cells
expressing these channels underscores the potential of targeting TRPC4 and TRPC5 for
therapeutic intervention. The detailed data and protocols provided in this guide offer a solid
foundation for researchers and drug development professionals to explore the multifaceted
roles of these channels in health and disease and to leverage the unique properties of Englerin
A in their investigations. While the in vivo toxicity of Englerin A itself may limit its direct clinical
application, it serves as an invaluable chemical scaffold for the development of novel TRP
channel modulators[5][10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Englerin A: A Potent and Selective Agonist of TRPC4
and TRPC5 Channels]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16139713/docs#englerin-a-a-potent-and-selective-
agonist-of-trpc4-and-trpc5-channels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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